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Compound of Interest

Compound Name: Thymol Blue

Cat. No.: B033927

An In-depth Technical Guide on
Thymolsulfonephthalein

For Researchers, Scientists, and Drug Development Professionals

This document provides core chemical information for Thymolsulfonephthalein, a compound
commonly utilized in laboratory settings.

Core Chemical Properties

Thymolsulfonephthalein, also known as Thymol Blue, is a brownish-green or reddish-brown
crystalline powder.[1] It is primarily used as a pH indicator in various chemical and biological
applications.[1][2] The compound is insoluble in water but soluble in alcohol and dilute alkali
solutions.[1]

Below is a summary of the key quantitative data for Thymolsulfonephthalein.

Property Value

Chemical Formula C27H3005S[1][2][3]
Molecular Weight 466.59 g-mol-1[1]
CAS Number 76-61-9[1][2][3]
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Experimental Protocols & Further Data

The information provided in this guide is based on established chemical data. As
Thymolsulfonephthalein is a well-characterized pH indicator, detailed experimental protocols for
its synthesis and basic characterization are widely available in standard organic chemistry
literature. For specific applications, such as its use in titration or as a biological stain, protocols
would be dictated by the particular experimental context. The nature of this compound, as a
single small molecule, does not lend itself to the description of signaling pathways or complex
experimental workflows in the same manner as a biological process or a multi-step synthesis.

Logical Relationship of Core Properties

The following diagram illustrates the direct relationship between the compound and its

fundamental chemical properties.
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Caption: Core properties of Thymolsulfonephthalein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Thymolsulfonephthalein]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033927#chemical-formula-and-molecular-weight-of-
thymolsulfonephthalein]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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